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Personal protective equipment for handling C18-
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Compound of Interest

Compound Name: C18-Ceramide-d3

Cat. No.: B3026381

Essential Safety and Handling Guide for C18-
Ceramide-d3

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling C18-Ceramide-d3. Researchers, scientists, and drug development professionals
should adhere to these guidelines to ensure a safe laboratory environment and maintain
research integrity. As the toxicological properties of this product have not been fully
investigated, it should be handled with care, assuming it is potentially hazardous.[1][2]

Physicochemical and Safety Data

The following tables summarize the key data for C18-Ceramide-d3, offering a quick reference

for its physical properties and safety information.

Table 1: Physicochemical Properties of C18-Ceramide-d3
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Property Value

C18 Ceramide-d3, Cer(d18:1/18:0)-d3,
Synonyms .

Ceramide-d3 (d18:1/18:0-d3)[3]
Purity >99% deuterated forms (d1-d3); <1% dO[3]
Molecular Formula CseHesD3NOs
Appearance Solid

- Soluble in Chloroform, Chloroform:Methanol

Solubility

(2:1), and Ethanol (when heated)[4]
Storage Store at -20°C

Table 2: Hazard Identification and Safety Precautions

Hazard

Description

Health Hazards

The toxicological properties have not been fully
investigated.[1][2] Avoid direct contact with skin,

eyes, and inhalation of dust or vapors.[2]

Fire Hazards

Can emit toxic fumes under fire conditions.[2]

First Aid: Eye Contact

Immediately flush eyes with running water for at

least 15 minutes. Seek medical attention.[2]

First Aid: Skin Contact

Wash affected area with generous quantities of

running water and non-abrasive soap.[2]

First Aid: Inhalation

Move to fresh air. If breathing is difficult,

administer oxygen and seek medical attention.

[2]

First Aid: Ingestion

Rinse mouth with water and seek medical

attention.[2]

Operational Plan: Handling C18-Ceramide-d3
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Adherence to proper handling protocols is essential to maintain the stability of C18-Ceramide-

d3 and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is mandatory when handling C18-Ceramide-d3:

Eye Protection: Chemical safety glasses with side shields or goggles are required.[1]

Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be
worn.[1] Gloves should be inspected before use.[1]

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there
is a risk of splashing, consider additional protection like a chemical-resistant apron.[1]

Respiratory Protection: If working with the powdered form for extended periods or in a poorly
ventilated area, a NIOSH-approved respirator with an appropriate particulate filter is
recommended.[1][2]

Handling Protocol

Preparation: Ensure the work area is clean, uncluttered, and located in a well-ventilated
space, preferably a chemical fume hood.[1]

Weighing: If working with the solid form, weigh the required amount in a fume hood to
minimize inhalation exposure.

Dissolving: When preparing solutions, add the solvent to the C18-Ceramide-d3 slowly to
avoid splashing. If heating is required for dissolution, use appropriate and controlled heating
methods.

Cell Culture and Analysis: When using C18-Ceramide-d3 as an internal standard for
quantification in experiments, such as liquid chromatography-tandem mass spectrometry
(LC-MS/MS), ensure all sample preparation steps involving the compound are performed
with the required PPE.[5]
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e Post-Handling: Thoroughly wash hands after handling the compound, even if gloves were
worn.[1] Clean and decontaminate the work surface.

Disposal Plan

Proper disposal of C18-Ceramide-d3 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.[1]

e Unused Product: Dispose of unused C18-Ceramide-d3 as hazardous waste. Contact your
institution's environmental health and safety (EHS) office for specific guidelines.[1]

o Contaminated Materials: Any materials that have come into contact with C18-Ceramide-d3,
such as pipette tips, gloves, and empty containers, should be considered contaminated and
disposed of as hazardous waste.[1]

o Waste Containers: Use appropriately labeled, sealed containers for chemical waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of C18-Ceramide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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